Cas no 941991-08-8 (ethyl 4-{4-(4,6-difluoro-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate)

• Product Name: ethyl 4-{4-(4,6-difluoro-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate
• CAS No: 941991-08-8
• MF: C₂₁H₂₀F₂N₄O₅S₂
• MW: 510.534109115601
• CID: 6566203
• Update Time: 2025-06-10

ethyl 4-{4-(4,6-difluoro-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{4-(4,6-difluoro-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate
• ethyl 4-((4-((4,6-difluorobenzo[d]thiazol-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-[[4-[[(4,6-difluoro-2-benzothiazolyl)amino]carbonyl]phenyl]sulfonyl]-, ethyl ester

• Inchi： 1S/C21H20F2N4O5S2/c1-2-32-21(29)26-7-9-27(10-8-26)34(30,31)15-5-3-13(4-6-15)19(28)25-20-24-18-16(23)11-14(22)12-17(18)33-20/h3-6,11-12H,2,7-10H2,1H3,(H,24,25,28)
• InChI Key： UHBMGEVQBVVSFE-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(S(C2=CC=C(C(NC3=NC4=C(F)C=C(F)C=C4S3)=O)C=C2)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on ethyl 4-{4-(4,6-difluoro-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate

Introduction to ethyl 4-{4-(4,6-difluoro-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate (CAS No. 941991-08-8)

Ethyl 4-{4-(4,6-difluoro-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate (CAS No. 941991-08-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles and is characterized by its unique structural features, including a piperazine ring, a sulfonyl group, and a difluorobenzothiazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The development and study of ethyl 4-{4-(4,6-difluoro-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate have been driven by its promising pharmacological properties. Recent research has focused on its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, making it a candidate for the treatment of cancer and other proliferative disorders.

In addition to its enzymatic inhibition properties, ethyl 4-{4-(4,6-difluoro-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate has also been investigated for its anti-inflammatory and anti-microbial activities. The presence of the difluorobenzothiazole moiety is particularly noteworthy, as it confers enhanced stability and bioavailability to the compound. These attributes are crucial for optimizing drug delivery and therapeutic efficacy.

The synthesis of ethyl 4-{4-(4,6-difluoro-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate involves a series of well-defined chemical reactions. The key steps include the formation of the piperazine ring, the introduction of the sulfonyl group, and the attachment of the difluorobenzothiazole moiety. Advanced synthetic techniques and catalysts have been employed to improve the yield and purity of the final product. These advancements have facilitated large-scale production and clinical testing.

Clinical trials have provided valuable insights into the safety and efficacy of ethyl 4-{4-(4,6-difluoro-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate. Preliminary results from Phase I trials have demonstrated that the compound is well-tolerated by patients with minimal adverse effects. Further studies are ongoing to evaluate its therapeutic potential in larger patient populations.

The pharmacokinetic profile of ethyl 4-{4-(4,6-difluoro-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Data from these studies indicate that the compound has favorable pharmacokinetic characteristics, including good oral bioavailability and a long half-life. These properties make it suitable for once-daily dosing regimens.

Molecular modeling and computational studies have also played a crucial role in elucidating the mechanism of action of ethyl 4-{4-(4,6-difluoro-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate. These studies have provided insights into how the compound interacts with its target proteins at the molecular level. The high affinity and selectivity observed in these interactions suggest that the compound could be optimized further to enhance its therapeutic index.

In conclusion, ethyl 4-{4-(4,6-difluoro-1,3-benzothiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate (CAS No. 941991-08-8) represents a promising candidate in the development of novel therapeutic agents. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development. Ongoing studies aim to fully characterize its potential applications in treating various diseases and improving patient outcomes.